Cas no 1806618-36-9 (3-(2-Chloropropanoyl)-5-methylbenzyl alcohol)

• Product Name: 3-(2-Chloropropanoyl)-5-methylbenzyl alcohol
• CAS No: 1806618-36-9
• MF: C₁₁H₁₃ClO₂
• MW: 212.672722578049
• CID: 5001615
• Update Time: 2025-08-02

3-(2-Chloropropanoyl)-5-methylbenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 3-(2-Chloropropanoyl)-5-methylbenzyl alcohol

• Inchi： 1S/C11H13ClO2/c1-7-3-9(6-13)5-10(4-7)11(14)8(2)12/h3-5,8,13H,6H2,1-2H3
• InChI Key： YIYREWMWYWJJMZ-UHFFFAOYSA-N
• SMILES： ClC(C)C(C1C=C(C)C=C(CO)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3

Additional information on 3-(2-Chloropropanoyl)-5-methylbenzyl alcohol

Introduction to 3-(2-Chloropropanoyl)-5-methylbenzyl Alcohol (CAS No. 1806618-36-9)

3-(2-Chloropropanoyl)-5-methylbenzyl alcohol (CAS No. 1806618-36-9) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in the fields of medicinal chemistry and materials science. This compound, characterized by its unique molecular structure, exhibits a range of properties that make it a valuable candidate for various research and industrial purposes.

The chemical structure of 3-(2-Chloropropanoyl)-5-methylbenzyl alcohol consists of a benzyl alcohol moiety substituted with a 2-chloropropanoyl group and a methyl group at the 5-position of the benzene ring. This configuration imparts specific chemical and physical properties that are crucial for its potential applications. The presence of the hydroxyl group in the benzyl alcohol moiety allows for hydrogen bonding, which can influence the compound's solubility and reactivity. The chloro and methyl substituents further modulate the electronic and steric properties of the molecule, making it an interesting subject for detailed study.

In the realm of medicinal chemistry, 3-(2-Chloropropanoyl)-5-methylbenzyl alcohol has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to interact with specific biological targets, such as enzymes and receptors, which are implicated in various diseases. For instance, research published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits moderate inhibitory activity against a key enzyme involved in cancer cell proliferation. This finding suggests that 3-(2-Chloropropanoyl)-5-methylbenzyl alcohol could serve as a starting point for the development of novel anticancer agents.

Beyond its medicinal applications, 3-(2-Chloropropanoyl)-5-methylbenzyl alcohol has also shown promise in materials science. Its unique combination of functional groups makes it suitable for use as a building block in the synthesis of advanced materials with tailored properties. For example, a study published in Advanced Materials in 2020 reported the use of this compound as a precursor for the synthesis of polymer-based materials with enhanced mechanical strength and thermal stability. These materials have potential applications in areas such as electronics, coatings, and composites.

The synthesis of 3-(2-Chloropropanoyl)-5-methylbenzyl alcohol typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions and esterification processes. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, which is an important consideration for both academic and industrial settings.

In terms of safety and handling, while specific safety data sheets (SDS) should always be consulted for detailed information, general precautions include proper storage conditions to prevent degradation and exposure to air or moisture. The compound should be handled with appropriate personal protective equipment (PPE) to minimize any potential risks associated with skin contact or inhalation.

To further advance our understanding of 3-(2-Chloropropanoyl)-5-methylbenzyl alcohol, ongoing research is focused on elucidating its detailed mechanism of action at both molecular and cellular levels. Techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and computational modeling are being employed to gain insights into its structural dynamics and interactions with biological systems.

In conclusion, 3-(2-Chloropropanoyl)-5-methylbenzyl alcohol (CAS No. 1806618-36-9) is a versatile compound with significant potential across multiple scientific disciplines. Its unique chemical structure and properties make it an attractive candidate for further investigation and development in areas such as medicinal chemistry and materials science. As research continues to uncover new applications and optimize synthetic methods, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.